![molecular formula C19H21N5O B5301731 1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one](/img/structure/B5301731.png)
1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one
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Overview
Description
1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one, also known as CPI-455, is a small molecule inhibitor that has shown promising results in scientific research for various diseases. CPI-455 is a pyrrolidinone-based compound that has a unique chemical structure, making it a potent inhibitor of certain enzymes.
Mechanism of Action
The mechanism of action of 1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one involves the inhibition of certain enzymes, such as lysine demethylases. These enzymes are involved in the epigenetic regulation of gene expression, and their dysregulation has been implicated in various diseases, including cancer and neurodegenerative diseases. By inhibiting these enzymes, this compound can modulate gene expression, leading to the suppression of disease progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells. In neurodegenerative disease research, this compound has been shown to reduce the accumulation of amyloid beta plaques in the brain, which are implicated in the progression of Alzheimer's disease. Additionally, this compound has been shown to have anti-inflammatory properties, which may be useful in treating various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one in lab experiments is its potency as an inhibitor of lysine demethylases. This makes it a valuable tool for studying the role of these enzymes in disease progression. However, one limitation of using this compound is its specificity for lysine demethylases. This means that it may not be useful for studying other enzymes or pathways involved in disease progression.
Future Directions
There are several future directions for the study of 1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one. One direction is the development of more potent and specific inhibitors of lysine demethylases, which may have greater therapeutic potential. Another direction is the study of this compound in combination with other drugs, which may enhance its therapeutic effects. Additionally, the use of this compound in clinical trials for various diseases may be a promising avenue for future research.
Synthesis Methods
The synthesis of 1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one involves the reaction of various chemicals, including pyrrolidinone, 3-(1H-pyrazol-1-yl)phenylboronic acid, and 1H-imidazole-1-carboxaldehyde. The reaction takes place in the presence of a palladium catalyst, which facilitates the coupling of the chemicals. The resulting product is purified using column chromatography, yielding a white solid with a high purity.
Scientific Research Applications
1-(3-{2-[3-(1H-pyrazol-1-yl)phenyl]-1H-imidazol-1-yl}propyl)pyrrolidin-2-one has been extensively studied for its potential use in various diseases, including cancer, neurodegenerative diseases, and inflammation. In cancer research, this compound has been shown to inhibit the activity of certain enzymes, such as lysine demethylases, which are involved in the progression of cancer. This compound has also been studied for its potential use in neurodegenerative diseases, such as Alzheimer's disease, where it has been shown to reduce the accumulation of amyloid beta plaques in the brain. Additionally, this compound has been studied for its anti-inflammatory properties, which may be useful in treating various inflammatory diseases.
properties
IUPAC Name |
1-[3-[2-(3-pyrazol-1-ylphenyl)imidazol-1-yl]propyl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O/c25-18-7-2-10-22(18)11-4-12-23-14-9-20-19(23)16-5-1-6-17(15-16)24-13-3-8-21-24/h1,3,5-6,8-9,13-15H,2,4,7,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOZCHELQQIIJCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCN2C=CN=C2C3=CC(=CC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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